Cas no 2248273-76-7 (1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid)

• Product Name: 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid
• CAS No: 2248273-76-7
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 6150295
• PubChem ID: 137941764
• Update Time: 2025-05-20

1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6510558
• 2248273-76-7
• 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid
• 1-{[4-(difluoromethyl)phenyl]methyl}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H10F2N2O2/c13-11(14)9-3-1-8(2-4-9)6-16-7-10(5-15-16)12(17)18/h1-5,7,11H,6H2,(H,17,18)
• InChI Key： ZFYGBMGBYRKQJH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1C=C(C(=O)O)C=N1)F

Computed Properties

• Exact Mass: 252.07103389g/mol
• Monoisotopic Mass: 252.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid

Introduction to 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic Acid (CAS No. 2248273-76-7)

1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid, identified by its CAS number 2248273-76-7, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a difluoromethyl group in its molecular structure enhances its pharmacological activity, making it a valuable candidate for further research and therapeutic applications.

The molecular framework of 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid consists of a pyrazole core substituted with a 4-(difluoromethyl)phenylmethyl group and a carboxylic acid moiety at the 4-position of the pyrazole ring. This specific arrangement contributes to its distinctive chemical and biological properties, which are being extensively studied in contemporary research.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds featuring fluorinated aromatic rings, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoromethyl group, in particular, is known for its ability to increase the lipophilicity and binding affinity of molecules, thereby enhancing their efficacy as drugs. This characteristic makes 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid a promising candidate for various therapeutic applications.

The carboxylic acid functionality in the compound not only contributes to its solubility but also allows for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the potential of pyrazole derivatives in various pharmacological contexts. Pyrazole-based compounds have been explored for their anti-inflammatory, antiviral, and anticancer properties. The structural motif of 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid aligns well with these pharmacophores, suggesting that it may exhibit similar biological activities. Further research is needed to fully elucidate its therapeutic potential.

The synthesis of 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring system efficiently. These synthetic strategies ensure high yields and purity, which are crucial for pharmaceutical applications.

In the context of drug discovery, computational methods have played a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been performed on 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid to identify potential binding interactions with target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, warranting further experimental validation.

The pharmacokinetic properties of 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary data suggest that the presence of the difluoromethyl group may influence its metabolic stability, an important factor in drug design.

In conclusion, 1-[[4-(Difluoromethyl)phenyl]methyl]pyrazole-4-carboxylic acid (CAS No. 2248273-76-7) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its synthesis involves sophisticated organic reactions, and its biological activity is being explored through both experimental and computational methods. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for future drug development efforts.